![molecular formula C21H18N2O5 B6231140 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,2-oxazole-4-carboxylic acid CAS No. 2090400-37-4](/img/no-structure.png)
3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,2-oxazole-4-carboxylic acid
Description
The compound “3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,2-oxazole-4-carboxylic acid” is a derivative of the fluorene group . Fluorene derivatives are often used in the synthesis of unnatural amino acids .
Synthesis Analysis
The synthesis of this compound could involve a C-H Activation methodology developed by Jin-Quan Yu and coworkers . The Pd-mediated C-C bond formation can be made in tandem with 2-Methylpyridine . More specific details about the synthesis process could be found in the referenced papers .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques such as HPLC UV . The InChI code for a similar compound is provided in one of the references , which could be used for further structural analysis.Chemical Reactions Analysis
The chemical reactions involving this compound could be complex and would depend on the specific conditions and reagents used. Unfortunately, the exact details of the chemical reactions involving this compound are not available in the retrieved papers .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight, which is 325.36 g/mol . It is a solid at room temperature and should be stored in a dry environment at 2-8°C .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing hands thoroughly after handling (P264) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,2-oxazole-4-carboxylic acid' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 3-(2-bromoethyl)-1,2-oxazole-4-carboxylic acid, which is then reacted with 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethane to form the second intermediate, 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,2-oxazole-4-carboxylic acid.", "Starting Materials": [ "2-bromoacetic acid", "2-amino-2-(hydroxymethyl)propane-1,3-diol", "9H-fluorene-9-methanol", "thionyl chloride", "sodium hydroxide", "triethylamine", "ethyl acetate", "sodium bicarbonate", "acetic anhydride", "acetonitrile", "N,N-dimethylformamide", "1-ethyl-3-(3-dimethylaminopropyl)carbodiimide", "4-dimethylaminopyridine", "1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethane" ], "Reaction": [ "Synthesis of 2-bromoacetic acid from 2-amino-2-(hydroxymethyl)propane-1,3-diol via reaction with thionyl chloride and sodium hydroxide", "Synthesis of 2-(bromomethyl)oxazole-4-carboxylic acid from 2-bromoacetic acid via reaction with triethylamine and ethyl acetate", "Synthesis of 3-(2-bromoethyl)-1,2-oxazole-4-carboxylic acid from 2-(bromomethyl)oxazole-4-carboxylic acid via reaction with sodium bicarbonate", "Synthesis of 9H-fluorene-9-methanol from 9H-fluorene via reaction with sodium borohydride", "Synthesis of 9H-fluorene-9-methanesulfonyl chloride from 9H-fluorene-9-methanol via reaction with thionyl chloride", "Synthesis of 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethane from 9H-fluorene-9-methanesulfonyl chloride and 2-amino-2-(hydroxymethyl)propane-1,3-diol via reaction with acetic anhydride, acetonitrile, and N,N-dimethylformamide", "Synthesis of 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,2-oxazole-4-carboxylic acid from 3-(2-bromoethyl)-1,2-oxazole-4-carboxylic acid and 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethane via reaction with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide and 4-dimethylaminopyridine" ] } | |
CAS RN |
2090400-37-4 |
Product Name |
3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,2-oxazole-4-carboxylic acid |
Molecular Formula |
C21H18N2O5 |
Molecular Weight |
378.4 |
Purity |
95 |
Origin of Product |
United States |
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